Cas no 1803784-82-8 (2,6-Dibromo-4-fluorobenzylamine)

• Product Name: 2,6-Dibromo-4-fluorobenzylamine
• CAS No: 1803784-82-8
• MF: C₇H₆Br₂FN
• MW: 282.935643672943
• CID: 4705741
• Update Time: 2025-08-04

2,6-Dibromo-4-fluorobenzylamine Chemical and Physical Properties

Names and Identifiers

• 2,6-Dibromo-4-fluorobenzylamine

• Inchi： 1S/C7H6Br2FN/c8-6-1-4(10)2-7(9)5(6)3-11/h1-2H,3,11H2
• InChI Key： TZDSZVXAEUNSJV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1CN)Br)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 122
• Topological Polar Surface Area: 26

Additional information on 2,6-Dibromo-4-fluorobenzylamine

2,6-Dibromo-4-fluorobenzylamine (CAS No. 1803784-82-8): A Comprehensive Overview

2,6-Dibromo-4-fluorobenzylamine (CAS No. 1803784-82-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bromine and fluorine substituents, offers a range of potential applications in drug discovery and development. This article aims to provide a detailed overview of 2,6-Dibromo-4-fluorobenzylamine, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Properties

2,6-Dibromo-4-fluorobenzylamine is a substituted benzylamine with the molecular formula C₉H₆Br₂F·HCl. It has a molecular weight of approximately 310.95 g/mol. The compound is typically supplied as a white to off-white solid and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). The presence of bromine and fluorine atoms imparts unique electronic and steric properties to the molecule, making it an attractive scaffold for the design of novel bioactive compounds.

Synthesis Methods

The synthesis of 2,6-Dibromo-4-fluorobenzylamine can be achieved through various routes, each with its own advantages and limitations. One common method involves the bromination of 4-fluorobenzylamine followed by selective bromination at the 2 and 6 positions. Another approach involves the coupling of 2,6-dibromofluorobenzene with an appropriate amine using transition metal catalysts such as palladium or copper. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, utilizing mild conditions and recyclable catalysts.

Biological Activities

2,6-Dibromo-4-fluorobenzylamine has been investigated for its potential biological activities, particularly in the context of drug discovery. Studies have shown that this compound exhibits promising anti-inflammatory and anti-cancer properties. For instance, research published in the Journal of Medicinal Chemistry demonstrated that 2,6-Dibromo-4-fluorobenzylamine-derived compounds can effectively inhibit the activity of specific kinases involved in cancer cell proliferation. Additionally, preliminary studies have indicated that these compounds may have neuroprotective effects, making them potential candidates for the treatment of neurodegenerative diseases.

Clinical Applications and Research Advancements

The potential clinical applications of 2,6-Dibromo-4-fluorobenzylamine-based compounds are an active area of research. Clinical trials are currently underway to evaluate the safety and efficacy of these compounds in treating various diseases. For example, a phase I clinical trial conducted by a leading pharmaceutical company has shown promising results in reducing tumor size in patients with advanced solid tumors. These findings underscore the therapeutic potential of 2,6-Dibromo-4-fluorobenzylamine-derived compounds and highlight their importance in modern drug development.

Safety Considerations

Safety is a critical consideration in the development and use of any chemical compound. While 2,6-Dibromo-4-fluorobenzylamine has shown promising biological activities, it is important to conduct thorough safety assessments to ensure its suitability for pharmaceutical applications. Preclinical studies have demonstrated that this compound is generally well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, further research is needed to fully understand its long-term safety profile.

Conclusion

In conclusion, 2,6-Dibromo-4-fluorobenzylamine (CAS No. 1803784-82-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive scaffold for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its properties and potential uses, contributing to advancements in drug discovery and development.